Cas no 144701-81-5 (N-Desmethyl Telmisartan)

• Product Name: N-Desmethyl Telmisartan
• CAS No: 144701-81-5
• MF: C₃₂H₂₈N₄O₂
• MW: 500.590327262878
• CID: 1065435
• PubChem ID: 15870912
• Update Time: 2025-05-19

N-Desmethyl Telmisartan Chemical and Physical Properties

Names and Identifiers

• N-Desmethyl Telmisartan
• [1,1'-Biphenyl]-2-carboxylic acid, 4'-[(4'-methyl-2'-propyl[2, 6'-bi-1H-benzimidazol]-1'-yl) methyl]-
• DESMETHYL TELMISARTAN
• NSC23766
• [1,1'-Biphenyl]-2-carboxylic acid, 4'-[(4'-methyl-2'-propyl[2,6'-bi-1H-benzimidazol]-1'-yl)methyl]-
• 4'-((7'-Methyl-2'-propyl-1H,3'H-[2,5'-bibenzo[d]imidazol]-3'-yl)methyl)-[1,1'-biphenyl]-2-carboxylic acid
• SCHEMBL7299069
• 4'-[(7'-Methyl-2'-propyl[1H,3'H-[2,5'-bibenzimidazole]]-3'-yl)methyl][1,1'-biphenyl]-2-carboxylic acid
• VRBXIPRPTFMJQC-UHFFFAOYSA-N
• Telmisartan N-Desmethyl Impurity
• 4'-[(4'-Methyl-2'-propyl[2,6'-bi-1H-benzimidazol]-1'-yl)methyl][1,1'-biphenyl]-2-carboxylic Acid
• 4'-[[2-n-Propyl-4-methyl-6-(benzimidazol-2-yl)-benzimidazol-1-yl]-methyl]-biphenyl-2-carboxylic acid
• A1-01720
• 144701-81-5
• DTXSID00579024
• 4'-{[6-(1H-1,3-benzodiazol-2-yl)-4-methyl-2-propyl-1H-1,3-benzodiazol-1-yl]methyl}-[1,1'-biphenyl]-2-carboxylic acid
• 2-[4-[[6-(1H-benzimidazol-2-yl)-4-methyl-2-propylbenzimidazol-1-yl]methyl]phenyl]benzoic acid
• Z6WF679M7V

• Inchi： 1S/C32H28N4O2/c1-3-8-29-35-30-20(2)17-23(31-33-26-11-6-7-12-27(26)34-31)18-28(30)36(29)19-21-13-15-22(16-14-21)24-9-4-5-10-25(24)32(37)38/h4-7,9-18H,3,8,19H2,1-2H3,(H,33,34)(H,37,38)
• InChI Key： VRBXIPRPTFMJQC-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1C1C=CC(=CC=1)CN1C(CCC)=NC2C(C)=CC(C3=NC4C=CC=CC=4N3)=CC1=2)=O

Computed Properties

• Exact Mass: 500.22122615g/mol
• Monoisotopic Mass: 500.22122615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 38
• Rotatable Bond Count: 7
• Complexity: 800
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 83.8Ų

Additional information on N-Desmethyl Telmisartan

N-Desmethyl Telmisartan (CAS No. 144701-81-5): An Overview of Its Properties, Applications, and Recent Research

N-Desmethyl Telmisartan (CAS No. 144701-81-5) is a significant compound in the field of pharmaceutical research, particularly in the context of cardiovascular diseases. As a metabolite of Telmisartan, it has garnered considerable attention due to its potential therapeutic effects and unique pharmacological properties. This article provides a comprehensive overview of N-Desmethyl Telmisartan, including its chemical structure, biological activities, and recent advancements in its research and applications.

Chemical Structure and Properties

N-Desmethyl Telmisartan is an organic compound with the molecular formula C₂₉H₃₂N₄O₂. It is a derivative of Telmisartan, which is an angiotensin II receptor antagonist (ARB) used to treat hypertension and other cardiovascular conditions. The chemical structure of N-Desmethyl Telmisartan is characterized by a benzimidazole ring system and a tetrazole moiety, which are key functional groups responsible for its biological activity. The compound is highly soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, but it has limited solubility in water.

Biological Activities and Mechanisms of Action

N-Desmethyl Telmisartan exhibits several important biological activities that make it a valuable compound in pharmaceutical research. One of its primary functions is as an angiotensin II receptor antagonist, similar to its parent compound Telmisartan. By blocking the angiotensin II type 1 (AT1) receptor, N-Desmethyl Telmisartan helps to reduce blood pressure and alleviate the symptoms of hypertension. Additionally, it has been shown to possess anti-inflammatory and antioxidant properties, which contribute to its overall therapeutic potential.

Recent studies have also explored the potential of N-Desmethyl Telmisartan in treating other conditions beyond hypertension. For instance, research has indicated that it may have beneficial effects on metabolic disorders such as diabetes and obesity. The compound's ability to modulate insulin sensitivity and reduce oxidative stress makes it a promising candidate for these applications.

Clinical Trials and Research Developments

The clinical significance of N-Desmethyl Telmisartan has been the subject of numerous studies and clinical trials. One notable study published in the Journal of Hypertension evaluated the efficacy and safety of N-Desmethyl Telmisartan in patients with mild to moderate hypertension. The results showed that the compound effectively lowered blood pressure without significant adverse effects, demonstrating its potential as a therapeutic agent.

In another study published in the European Journal of Pharmacology, researchers investigated the anti-inflammatory properties of N-Desmethyl Telmisartan. The findings revealed that the compound significantly reduced inflammation markers in both in vitro and in vivo models, suggesting its potential use in treating inflammatory diseases such as arthritis and cardiovascular inflammation.

Potential Applications and Future Directions

The diverse biological activities of N-Desmethyl Telmisartan open up numerous possibilities for its application in various therapeutic areas. Beyond its established role in treating hypertension, ongoing research is exploring its potential in managing metabolic disorders, inflammatory conditions, and even neurological disorders. For example, preliminary studies have suggested that N-Desmethyl Telmisartan may have neuroprotective effects, which could be beneficial in conditions such as Alzheimer's disease.

The future development of N-Desmethyl Telmisartan strong> will likely involve further clinical trials to validate its efficacy and safety across different patient populations. Additionally, efforts to optimize its formulation and delivery methods will be crucial for enhancing its therapeutic outcomes. As research continues to uncover new insights into the mechanisms of action and potential applications of this compound, it is poised to play an increasingly important role in the field of pharmaceuticals.